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Compound of Interest

Compound Name: 5-(4-Ethylphenyl)pentanoic acid
CAS No.: 89326-69-2
Cat. No.: B13667012
Get Quote
. J

Introduction & Scientific Context

5-(4-Ethylphenyl)pentanoic acid (often referred to as 5-(4-ethylphenyl)valeric acid) is a
medium-chain aryl-alkyl carboxylic acid.[1] In drug discovery, it serves as a critical lipophilic
linker and pharmacophore scaffold.[1][2] Its structural homologs (e.g., 5-phenylvaleric acid) are
well-documented as intermediates in the synthesis of histone deacetylase (HDAC) inhibitors, 5-
alpha reductase inhibitors, and metabolic probes.[1]

The ethyl substitution at the para position of the phenyl ring introduces specific steric bulk and
increased lipophilicity (LogP > 3.[1][2]5) compared to its unsubstituted counterparts. This
modification is strategically employed to probe hydrophobic pockets in target proteins or to
modulate the membrane permeability of lead compounds.[1][2]

Key Applications

o Fragment-Based Drug Design (FBDD): Used as a "cap" group to optimize hydrophobic
interactions.[1][2]
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 PROTAC Linker Synthesis: The pentanoic acid chain provides a flexible 5-carbon tether

suitable for conjugation to E3 ligase ligands.[1][2]

» Metabolic Stability Studies: Used to assess oxidation potential at the benzylic or terminal

alkyl positions.[1][2]

Technical Specifications & Properties

Note: Specific physical data for the ethyl analog is interpolated from the well-characterized

methyl homolog (CAS 777-93-5) based on the principle of homology.

Property Specification Notes
Chemical Formula C13H1802
Molecular Weight 206.28 g/mol
) ) ) Waxy crystalline texture
Appearance White to off-white solid
common.[1][3]
Lower than unsubstituted
Melting Point ~65-75 °C (Predicted) analog due to ethyl disruption
of packing.[1][2]
Solubility (Water) Insoluble (< 0.1 mg/mL) Requires organic co-solvent.[1]
N Preferred solvent for biological
Solubility (DMSO) >50 mM
stocks.[1][2]
- Suitable for chemical
Solubility (Ethanol) >50 mM )
synthesis.[1][2]
Typical for alkyl carboxylic
pKa ~4.75 P y Y

acids.[1][2]

Health, Safety, and Environment (HSE)

GHS Classification:WARNING[4]

e H315: Causes skin irritation.[1][2][3][4]
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e H319: Causes serious eye irritation.[1][2][3][4]

e H335: May cause respiratory irritation.[1][2][4]

Handling Protocols

o PPE: Nitrile gloves (minimum 0.11 mm thickness), safety glasses with side shields, and a lab
coat are mandatory.[1][2]

 Inhalation Risk: Handle the solid powder inside a certified chemical fume hood to prevent
inhalation of dust.[1][2]

e Spill Response: Sweep up solid spills carefully to avoid dust generation.[1][2] Clean the
surface with ethanol followed by water.[1][2]

Preparation & Solubilization Protocol

Objective: To prepare a stable 50 mM stock solution for biological assays or synthetic coupling.

Rationale

Direct dissolution in aqueous buffers will result in precipitation due to the high lipophilicity of the
ethyl-phenyl moiety.[1][2] A "solvent-shift" method using DMSO is required.[1][2]

Workflow Diagram

Solid Compound Equilibrate to RT Weigh 10.3 mg Add 1 mL DMSO 50 mM Stock < 0.5% DMSO Final _ | ilute to Working Conc.
(Store at 4°C) (Use anti-static gun) (Vortex 30s) (Clear Solution) | (e.g., 100 uM in Media)

Click to download full resolution via product page

Figure 1: Step-by-step solubilization workflow to ensure homogeneity and prevent precipitation.

Step-by-Step Procedure

o Equilibration: Allow the vial to reach room temperature before opening to prevent water
condensation (hygroscopic risk).

e Weighing: Weigh 10.3 mg of 5-(4-Ethylphenyl)pentanoic acid into a glass vial.
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o Tip: If static electricity makes weighing difficult, use an anti-static gun or polonium strip.[1]

[2]

e Dissolution: Add 1.0 mL of anhydrous DMSO (Grade: 299.9%).
e Mixing: Vortex vigorously for 30 seconds. Sonicate for 1 minute if visual particulates remain.

o Storage: Aliquot the 50 mM stock into amber glass vials. Store at -20°C. Stable for 6 months.
Avoid repeated freeze-thaw cycles.[1][2]

Application Protocol: Amide Coupling (Chemical
Synthesis)

Context: Attaching the acid to an amine-bearing scaffold (e.g., an amino acid or drug
pharmacophore).[1][2][5]

Mechanism

Carboxylic acids are unreactive toward amines under neutral conditions.[1][2] Activation using
a coupling reagent (HATU or EDC) is necessary to convert the -OH to a good leaving group.[1]

Reaction Scheme

5-(4-Ethylphenyl) HATU + DIPEA
pentanoic acid (DMF, RT, 15 min)

Activated Ester
(Intermediate)

+ Amine

Amide Product

Target Amine >

(R-NH2)

Click to download full resolution via product page

Figure 2: HATU-mediated amide coupling workflow.[1][4]

Protocol Steps

 Activation: In a round-bottom flask, dissolve 1.0 equiv of 5-(4-Ethylphenyl)pentanoic acid
in dry DMF (0.1 M concentration).
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» Base Addition: Add 3.0 equiv of DIPEA (Diisopropylethylamine).

e Coupling Agent: Add 1.1 equiv of HATU. Stir at room temperature for 15 minutes. Color
change to yellow/orange is normal.

e Amine Addition: Add 1.0-1.2 equiv of the amine partner.

e Monitoring: Stir for 2—4 hours. Monitor by LC-MS (Target Mass = Amine MW + 206.28 -
18.02).[1]

o Workup: Dilute with Ethyl Acetate, wash with 1M HCI (to remove unreacted amine/DIPEA),
saturated NaHCOs (to remove unreacted acid), and brine. Dry over Na=S0Oa.[1][2]

Analytical Verification (Quality Control)
HPLC Method (Reverse Phase)

To verify purity or monitor reaction progress, use the following generic gradient. The ethyl group
significantly increases retention time compared to standard acidic markers.[1][2]

Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).[1][2]

Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

Flow Rate: 1.0 mL/min.[1][2]

Detection: UV at 210 nm (carbonyl) and 254 nm (aromatic).[2]

Time (min) % Mobile Phase B
0.0 5%

8.0 95%

10.0 95%

10.1 5%
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NMR Interpretation (Proton *H)[6][7]
o Ethyl Group: Look for a triplet (~1.2 ppm, 3H) and a quartet (~2.6 ppm, 2H).

 Aliphatic Chain: Multiplets between 1.5-2.4 ppm (6H total).[1][2]

o Aromatic Region: Two doublets (AA'BB' system) around 7.0—7.2 ppm, characteristic of para-
substitution.[1][2]

Troubleshooting Guide

Issue Probable Cause Corrective Action

) ] Pre-dilute in DMSO before
o ) Concentration too high (>100 ) )
Precipitation in Media adding to media.[1][2] Ensure

pM) or insufficient mixing.[1] i
final DMSO < 0.5%.

Use anhydrous DMF.[1][2]

o ) Wet solvents or steric Switch to a stronger coupling
Low Yield in Coupling ]
hindrance.[1][2] agent (e.g., COMU) or heat to
40°C.
) Oxidation of the ethyl group Store solid under nitrogen.[1]
Extra Peaks in HPLC ) o )
(benzylic oxidation).[2] [2] Use fresh stock solutions.

References
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o MDPI.Practical Preparation of Phenylpentanoic Acid Derivatives. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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